Cas no 57939-04-5 (3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester)

• Product Name: 3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
• CAS No: 57939-04-5
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 2106270
• PubChem ID: 6483888
• Update Time: 2025-04-21

3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-nitro-4-phenoxy-5-sulfamoylbenzoic acid methyl ester
• 1-(1H-Pyrazol-1-yl)-2-propanamine
• 1-(1H-Pyrazol-1-yl)propan-2-aMine
• BBL040014
• CHEMBL4589812
• HMS1704G08
• 936940-15-7
• 1-pyrazol-1-ylpropan-2-amine
• AT12541
• LS-06484
• DA-31631
• 57939-04-5
• UWVUXGHAXNILPG-UHFFFAOYSA-N
• MFCD04970166
• CS-0247251
• 1-(PYRAZOL-1-YL)PROPAN-2-AMINE
• 842-365-6
• [1-Methyl-2-(1H-pyrazol-1-yl)ethyl]amine
• ALBB-021558
• SCHEMBL669126
• STK349723
• AKOS000310603
• EN300-36152
• Z271011614

• Inchi： 1S/C6H11N3/c1-6(7)5-9-4-2-3-8-9/h2-4,6H,5,7H2,1H3
• InChI Key： UWVUXGHAXNILPG-UHFFFAOYSA-N
• SMILES： N1(C=CC=N1)CC(C)N

Computed Properties

• Exact Mass: 125.095297364Da
• Monoisotopic Mass: 125.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 43.8Ų